2-(1,3-benzoxazol-2-ylthio)-N-[3-(methylthio)phenyl]acetamide

• IUPAC Name: 2-(1,3-benzoxazol-2-ylsulfanyl)-N-(3-methylsulfanylphenyl)acetamide
• InChI: InChI=1S/C16H14N2O2S2/c1-21-12-6-4-5-11(9-12)17-15(19)10-22-16-18-13-7-2-3-8-14(13)20-16/h2-9H,10H2,1H3,(H,17,19)
• InChI Key: SQPDSOQYMBZBFN-UHFFFAOYSA-N
• Canonical SMILES: CSC1=CC=CC(=C1)NC(=O)CSC2=NC3=CC=CC=C3O2
• Molecular Formula: C16H14N2O2S2
• Molecular Weight: 330.4 g/mol

Description

Synthesis Analysis

The synthesis of compounds similar to 2-(1,3-benzoxazol-2-ylthio)-N-[3-(methylthio)phenyl]acetamide involves specific reactions, such as the reaction of hydrazino with various aldehydes to create substituted compounds. This process is crucial for the development of compounds with antimicrobial and anti-inflammatory activities (Thomas, Geetha, & Murugan, 2009). Additionally, Schiff base derivatives have been synthesized through condensation, indicating a method for introducing azomethine groups into the benzoxazole structure for potential biological activity (Maru, Patel, & Yadav, 2015).

Molecular Structure Analysis

The molecular structure of compounds within this category often exhibits dynamic NMR properties, indicative of complex molecular behavior. For instance, compounds utilizing benzylideneamino groups have shown interesting dynamics in their NMR properties, suggesting intricate structural characteristics (Samimi, Mamaghani, Tabatabeian, & Bijanzadeh, 2010).

Chemical Reactions and Properties

The chemical behavior of these compounds is versatile, allowing for a variety of chemical reactions. This versatility is crucial for synthesizing derivatives with potential antimicrobial, antifungal, and anticancer activities. Various reactions, including condensation and nucleophilic substitution, have been employed to create a range of compounds with significant biological effects (Ramírez et al., 2020).

Physical Properties Analysis

The physical properties, such as solubility and crystallinity, of these compounds are essential for their potential application in pharmaceuticals. For example, enhancing aqueous solubility and oral absorption has been a focus in the development of certain inhibitors, demonstrating the importance of physical property optimization in drug design (Shibuya et al., 2018).

Chemical Properties Analysis

The chemical properties, including reactivity and stability, play a crucial role in the application and effectiveness of these compounds. Investigations into the silylation of related compounds have provided insight into the structure and properties of resulting heterocycles, shedding light on their potential reactivity and applications in chemical synthesis (Lazareva et al., 2017).

Scientific Research Applications

Synthesis and Antimicrobial Activity

One study focused on the synthesis of novel sulphonamide derivatives, including reactions with benzo-2-thiol derivatives to afford benzo[d]thiazol-2-ylthio compounds. These synthesized compounds exhibited good antimicrobial activity, indicating the potential for developing new antimicrobial agents based on similar chemical structures Fahim & Ismael, 2019.

Antitumor Activity Evaluation

Another research area involves the evaluation of antitumor activities. For instance, derivatives of benzothiazole, bearing different heterocyclic rings, have been synthesized and screened for potential antitumor activity. Such studies highlight the pharmacophoric utility of benzothiazole structures and related compounds in cancer research Yurttaş, Tay, & Demirayak, 2015.

Biological Activities of Novel Compounds

Research on the synthesis and biological evaluation of triazole compounds containing the thioamide group has revealed antifungal and plant growth regulating activities. This indicates the broader potential of such compounds in agricultural applications and drug discovery Liu et al., 2005.

Antimicrobial and Anti-inflammatory Activities

Some studies have synthesized compounds for specific biological evaluations, such as antimicrobial and anti-inflammatory activities. For example, novel Schiff base derivatives of benzoxazole have shown significant antibacterial and antifungal properties Maru, Patel, & Yadav, 2015. Similarly, compounds derived from hydrazino-benzoxazol-phenyl-acetamide have been tested for their antimicrobial and anti-inflammatory potential Thomas, Geetha, & Murugan, 2009.

Mechanism of Action

The mechanism of action of a compound refers to how it interacts with other compounds or systems. This is particularly relevant for compounds used as drugs or pesticides.

Safety and Hazards

The safety and hazards associated with a compound are usually determined through laboratory testing and are included in the compound’s Material Safety Data Sheet (MSDS).